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Cat. No.: B156089

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chelidamic acid, systematically known as 4-oxo-1,4-dihydropyridine-2,6-dicarboxylic acid, is a
heterocyclic organic compound that has emerged as a highly versatile and valuable building
block in organic synthesis.[1][2] Its rigid pyridine core, adorned with two carboxylic acid
moieties and a 4-oxo group, provides multiple reactive sites for a wide array of chemical
transformations. This unique structural arrangement makes it an ideal starting material for the
synthesis of diverse, highly substituted pyridine derivatives, which are privileged scaffolds in
medicinal chemistry, materials science, and coordination chemistry.[1][3][4] This guide provides
a comprehensive overview of the synthetic utility of chelidamic acid, focusing on key
transformations, experimental protocols, and quantitative data to support its application in
research and development.

Core Properties and Data

Chelidamic acid is typically a light yellow or brown powder. Its physical and chemical
properties are summarized below, providing essential data for its use in synthetic applications.

Table 1: Physicochemical Properties of Chelidamic Acid
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Property

Molecular Formula

Value

C7HsNOs

Reference

183.12 g/mol (anhydrous

Molecular Weight )
basis)
Melting Point 265-270 °C (decomposes)
B 50 mg/mL in 1 M NH4OH (clear
Solubility ]
to slightly hazy)
logK1=10.74, logK2=3.22,
pKa Values

logK3=1.63

| Appearance | Light yellow to brown powder | |

Key Synthetic Transformations and Applications

The strategic functionalization of chelidamic acid allows for the creation of a vast library of

pyridine-based molecules. The primary transformations involve esterification of the carboxylic

acids, selective reduction of the ketone, and subsequent functional group interconversions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chelidamic Acid: A Versatile Precursor in Modern
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156089#chelidamic-acid-as-a-precursor-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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